Cas no 211318-92-2 (2-Pyridinecarboxylicacid, 3-amino-4,5-dimethyl-)

• Product name: 2-Pyridinecarboxylicacid, 3-amino-4,5-dimethyl-
• CAS No: 211318-92-2
• MF: C₈H₁₀N₂O₂
• MW: 166.1772
• CID: 242372
• PubChem ID: 45082582

2-Pyridinecarboxylicacid, 3-amino-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 3-amino-4,5-dimethyl-
• 2-Pyridinecarboxylicacid,3-amino-4,5-dimethyl-(9CI)
• 3-amino-4,5-dimethylpyridine-2-carboxylic acid
• DTXSID40665293
• 211318-92-2

• Inchi： InChI=1S/C8H10N2O2/c1-4-3-10-7(8(11)12)6(9)5(4)2/h3H,9H2,1-2H3,(H,11,12)
• InChI Key： DHZBRLCYBDMIKS-UHFFFAOYSA-N
• SMILES： NC1=C(C)C(C)=CN=C1C(O)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 76.21